Cas no 141-38-8 (2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester)

2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester structure
141-38-8 structure
Product Name:2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester
CAS No:141-38-8
MF:C26H50O3
MW:410.673408985138
CID:152685
PubChem ID:8847
Update Time:2025-04-19

2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester
    • 2-ethylhexyl 8-(3-octyloxiran-2-yl)octanoate
    • 2-Ethylhexyl epoxystearate
    • 2-ethylhexyl 3-octyloxiran-2-octanoate
    • 2-Ethylhexyl-epoxystearat
    • EINECS 205-482-8
    • Octadecanoic acid,9,10-epoxy-,2-ethylhexyl ester
    • Oxiraneoctanoic acid,3-octyl-,2-ethylhexyl ester
    • 9,10-epoxy-octadecanoic aci 2-ethylhexyl ester
    • 2-ethylhexyl 9,10-epoxyoctadecanoate
    • 2-ETHYLHEXYL9,10-EPOXYSTEARATE
    • 2-Ethylhexyl-3-octyloxiran-2-octanoat
    • 9,10-epoxystearicacid,2-ethylhexylester
    • 3-octyl-oxiraneoctanoicaci2-ethylhexylester
    • 9,10-epoxyoctadecanoicacid,2-ethylhexylester
    • 3-Octyloxiraneoctanoic acid 2-ethylhexyl ester
    • 2-ethylhexyl9,10-epoxyoctadecanoate
    • 9,10-epoxy-octadecanoicaci2-ethylhexylester
    • 2-Ethylhexyl 9,10-epoxystearate
    • UNII-S19L3MD8ZW
    • Q27891746
    • 2-Ethylhexyl 8-(3-octyl-2-oxiranyl)octanoate #
    • 29759-19-1
    • DTXSID9025247
    • EINECS 249-827-0
    • 2-ETHYLHEXYL EPOXYSTEARATE [HSDB]
    • 1-HEXANOL, 2-ETHYL-, 9,10-EPOXYOCTADECANOATE
    • 141-38-8
    • HSDB 5414
    • BRN 1435496
    • Oxiraneoctanoic acid, 3-octyl-, 2-ethylhexyl ester
    • PUYRISKXBBQECH-UHFFFAOYSA-N
    • 9,10-Epoxystearic acid, 2-ethylhexyl ester
    • NS00019703
    • 2-Oxiraneoctanoic acid, 3-octyl-, 2-ethylhexyl ester
    • CCRIS 2641
    • NS00084269
    • Octadecanoic acid, 9,10-epoxy-, 2-ethylhexyl ester
    • S19L3MD8ZW
    • 9,10-Epoxyoctadecanoic acid, 2-ethylhexyl ester
    • SCHEMBL2278623
    • Inchi： 1S/C26H50O3/c1-4-7-9-10-12-15-19-24-25(29-24)20-16-13-11-14-17-21-26(27)28-22-23(6-3)18-8-5-2/h23-25H,4-22H2,1-3H3
    • InChI Key： PUYRISKXBBQECH-UHFFFAOYSA-N
    • SMILES： O1C(CCCCCCCC)C1CCCCCCCC(=O)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 410.37600
  • Monoisotopic Mass: 410.376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 22
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.6

Experimental Properties

  • Density: 0.899
  • Boiling Point: 470.61°C (rough estimate)
  • Flash Point: 265℃
  • Refractive Index: 1.4537
  • PSA: 38.83000
  • LogP: 7.99470
  • Freezing Point: -13.5℃

2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Oxiraneoctanoic acid,3-octyl-, 2-ethylhexyl ester Related Literature

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